Cas no 339289-58-6 (3-(2,4-dimethoxyphenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(2,4-dimethoxyphenyl)-3-hydroxypropanoic acid
• CAS No: 339289-58-6
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 6278427
• PubChem ID: 19770453
• Update Time: 2025-05-22

3-(2,4-dimethoxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethoxyphenyl)-3-hydroxypropanoic acid
• SCHEMBL8770899
• EN300-1839014
• AKOS011683362
• 339289-58-6

• Inchi： 1S/C11H14O5/c1-15-7-3-4-8(10(5-7)16-2)9(12)6-11(13)14/h3-5,9,12H,6H2,1-2H3,(H,13,14)
• InChI Key： TYGQJQSSXGPNRW-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 226.08412354g/mol
• Monoisotopic Mass: 226.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2,4-dimethoxyphenyl)-3-hydroxypropanoic acid

3-(2,4-Dimethoxyphenyl)-3-Hydroxypropanoic Acid (CAS No: 339289-58-6)

3-(2,4-Dimethoxyphenyl)-3-hydroxypropanoic acid is a compound with the CAS registry number 339289-58-6, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, featuring a hydroxypropanoic acid backbone attached to a 2,4-dimethoxyphenyl group. The presence of multiple functional groups, including hydroxyl and methoxy groups, makes it a versatile molecule with potential applications in drug design and development.

Recent studies have highlighted the biological activity of 3-(2,4-dimethoxyphenyl)-3-hydroxypropanoic acid, particularly its role as a precursor or intermediate in the synthesis of bioactive compounds. Researchers have explored its ability to modulate cellular signaling pathways, making it a promising candidate for the development of novel therapeutic agents. For instance, investigations into its antioxidant properties have revealed its potential to combat oxidative stress, a condition linked to various degenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 3-(2,4-dimethoxyphenyl)-3-hydroxypropanoic acid involves a series of well-established organic reactions. One common approach includes the coupling of a suitable phenol derivative with a hydroxypropanoic acid moiety under specific reaction conditions. The use of protecting groups and precise control over reaction parameters ensures the formation of the desired product with high purity. Advanced techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are employed to confirm the structure and identity of the compound.

In terms of applications, 3-(2,4-dimethoxyphenyl)-3-hydroxypropanoic acid has shown promise in the field of drug delivery systems. Its ability to form stable complexes with various drug molecules makes it an ideal candidate for enhancing drug solubility and bioavailability. Additionally, its role as a building block in the synthesis of more complex molecules has been explored in numerous research studies.

Recent advancements in computational chemistry have further expanded our understanding of this compound's properties. Molecular docking studies have provided insights into its potential interactions with key biological targets, such as enzymes and receptors. These findings underscore its potential as a lead compound in drug discovery programs targeting diseases such as cancer and inflammation.

Moreover, the environmental impact of 3-(2,4-dimethoxyphenyl)-3-hydroxypropanoic acid has been evaluated in several studies. Research indicates that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further investigations are required to fully assess its long-term environmental effects and biodegradability.

In conclusion, 3-(2,4-dimethoxyphenyl)-3-hydroxypropanoic acid (CAS No: 339289-58-6) is a multifaceted compound with significant potential in various scientific domains. Its unique structure, coupled with its diverse functional groups, positions it as an important tool in both academic research and industrial applications. As ongoing research continues to uncover new aspects of its properties and applications, this compound is poised to play an increasingly important role in the advancement of modern science.